Cas no 1006327-17-8 (1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide)
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide Chemical and Physical Properties
Names and Identifiers
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- 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide
- BBL040356
- AKOS000314385
- 1-ethyl-5-methylpyrazole-4-sulfonohydrazide
- 1006327-17-8
- STK350222
- EN300-230292
-
- MDL: MFCD06740549
- Inchi: 1S/C6H12N4O2S/c1-3-10-5(2)6(4-8-10)13(11,12)9-7/h4,9H,3,7H2,1-2H3
- InChI Key: ATGFZQLPERVHLS-UHFFFAOYSA-N
- SMILES: S(C1C=NN(CC)C=1C)(NN)(=O)=O
Computed Properties
- Exact Mass: 204.06809681Da
- Monoisotopic Mass: 204.06809681Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 98.4Ų
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A488480-1g |
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 97% | 1g |
$265.00 | 2022-03-02 | |
| Ambeed | A488480-5g |
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 97% | 5g |
$795.00 | 2022-03-02 | |
| Chemenu | CM483513-1g |
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM483513-5g |
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 97% | 5g |
$779 | 2022-06-14 | |
| Enamine | EN300-230292-0.05g |
1-ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 95% | 0.05g |
$112.0 | 2024-06-20 | |
| Enamine | EN300-230292-0.1g |
1-ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 95% | 0.1g |
$167.0 | 2024-06-20 | |
| Enamine | EN300-230292-0.25g |
1-ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 95% | 0.25g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-230292-0.5g |
1-ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 95% | 0.5g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-230292-1.0g |
1-ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 95% | 1.0g |
$482.0 | 2024-06-20 | |
| Enamine | EN300-230292-2.5g |
1-ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide |
1006327-17-8 | 95% | 2.5g |
$781.0 | 2024-06-20 |
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide
Comprehensive Overview of 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide (CAS No. 1006327-17-8)
1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide (CAS No. 1006327-17-8) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique sulfonohydrazide functional group, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industries are increasingly exploring its potential due to its structural adaptability and applications in drug discovery and crop protection.
The molecular structure of 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide includes a pyrazole core substituted with ethyl and methyl groups, along with a sulfonohydrazide moiety. This configuration contributes to its reactivity and compatibility with various chemical transformations. Recent studies highlight its role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics and sustainable agricultural solutions. The compound's CAS No. 1006327-17-8 serves as a critical identifier for regulatory and commercial purposes.
In the context of current trends, 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide is often discussed alongside keywords like "pyrazole derivatives in drug design" and "sulfonohydrazide applications." These topics resonate with researchers seeking innovative approaches to address antibiotic resistance and crop diseases. The compound's potential in catalysis and material science further expands its relevance, as industries prioritize eco-friendly and high-efficiency chemical processes.
From a synthetic perspective, the preparation of 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide involves multi-step reactions, including sulfonation and hydrazide formation. Optimizing these processes is a focal point for chemists aiming to enhance yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize the compound, ensuring compliance with industry standards. Its stability under various conditions also makes it a candidate for long-term storage and large-scale production.
The commercial availability of 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide (CAS No. 1006327-17-8) is supported by specialized chemical suppliers catering to R&D and industrial sectors. Procurement inquiries often include terms like "high-purity pyrazole sulfonohydrazide" and "custom synthesis services," reflecting the demand for tailored solutions. Regulatory compliance, such as REACH and GMP certifications, is another critical consideration for buyers.
Looking ahead, the exploration of 1-Ethyl-5-methyl-1H-pyrazole-4-sulfonohydrazide is expected to grow, particularly in interdisciplinary fields like medicinal chemistry and green chemistry. Its integration into high-throughput screening platforms and computational modeling studies underscores its adaptability to modern research methodologies. As scientific communities continue to unravel its full potential, this compound remains a promising candidate for innovation across multiple domains.
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